Cas no 883993-15-5 (2-(5-Aminopyridin-2-yl)acetonitrile)

• Product Name: 2-(5-Aminopyridin-2-yl)acetonitrile
• CAS No: 883993-15-5
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD13175940
• CID: 1120427
• PubChem ID: 21876200
• Update Time: 2025-07-19

2-(5-Aminopyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-aminopyridin-2-yl)acetonitrile
• 5-amino-2-Pyridineacetonitrile
• 2-PYRIDINEACETONITRILE,5-AMINO
• I02-2985
• 2-PYRIDINEACETONITRILE, 5-AMINO-
• 5-Aminopyridine-2-acetonitrile
• OUFOAQCUCHWHPM-UHFFFAOYSA-N
• (5-Aminopyridin-2-yl)acetonitrile
• KM2609
• FCH946930
• (5-Amino-pyridin-2-yl)-acetonitrile
• AX8277810
• V8617
• 5-Amino-2-pyridineacetonitrile (ACI)
• 2-(5-Amino-2-pyridyl)acetonitrile
• AKOS006353114
• W17291
• SCHEMBL1626810
• CS-0030461
• SB52518
• CS-13379
• DB-113595
• MFCD13175940
• DTXSID00619257
• 883993-15-5
• 2-(5-Aminopyridin-2-yl)acetonitrile

• MDL： MFCD13175940
• Inchi： 1S/C7H7N3/c8-4-3-7-2-1-6(9)5-10-7/h1-2,5H,3,9H2
• InChI Key： OUFOAQCUCHWHPM-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC(N)=CN=1

Computed Properties

• Exact Mass: 133.06400
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7
• XLogP3: -0.1

Experimental Properties

• PSA: 62.70000
• LogP: 1.31108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(5-Aminopyridin-2-yl)acetonitrile

Recent Advances in the Study of 2-(5-Aminopyridin-2-yl)acetonitrile (CAS: 883993-15-5)

2-(5-Aminopyridin-2-yl)acetonitrile (CAS: 883993-15-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry, with a focus on its role in the design of novel drug candidates. This research brief aims to provide an overview of the latest advancements related to this compound, including its synthesis, applications, and potential therapeutic benefits.

One of the most notable applications of 2-(5-Aminopyridin-2-yl)acetonitrile is its use in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of kinase inhibitors using 2-(5-Aminopyridin-2-yl)acetonitrile as a key building block, with several compounds showing nanomolar activity against targeted kinases.

In addition to its role in kinase inhibitor development, 2-(5-Aminopyridin-2-yl)acetonitrile has also been investigated for its potential in other therapeutic areas. Recent research has explored its use in the synthesis of compounds with anti-inflammatory and antimicrobial properties. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 highlighted the compound's utility in creating novel anti-inflammatory agents, with some derivatives demonstrating significant reduction in cytokine production in vitro. These findings suggest that 2-(5-Aminopyridin-2-yl)acetonitrile could serve as a versatile scaffold for the development of multifunctional therapeutics.

The synthesis and optimization of 2-(5-Aminopyridin-2-yl)acetonitrile have also been areas of active research. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. A 2023 paper in Organic Process Research & Development detailed a novel catalytic process that significantly improves the yield of 2-(5-Aminopyridin-2-yl)acetonitrile, making it more accessible for large-scale pharmaceutical applications. These improvements are expected to facilitate further exploration of its therapeutic potential.

Looking ahead, the continued investigation of 2-(5-Aminopyridin-2-yl)acetonitrile and its derivatives holds great promise for the discovery of new drugs. Its versatility as a building block, combined with its demonstrated biological activity, positions it as a valuable tool in medicinal chemistry. Future research is likely to focus on expanding its applications, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As the field advances, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.